Cas no 2228781-41-5 (Methyl 4-(2-azidoethyl)-2-methylbenzoate)

• Product Name: Methyl 4-(2-azidoethyl)-2-methylbenzoate
• CAS No: 2228781-41-5
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5766887
• PubChem ID: 165641433
• Update Time: 2025-10-12

Methyl 4-(2-azidoethyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-1739146
• 2228781-41-5
• methyl 4-(2-azidoethyl)-2-methylbenzoate
• Methyl 4-(2-azidoethyl)-2-methylbenzoate

• Inchi： 1S/C11H13N3O2/c1-8-7-9(5-6-13-14-12)3-4-10(8)11(15)16-2/h3-4,7H,5-6H2,1-2H3
• InChI Key： GABQJYRGNMZGEO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)CCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.7Ų

Additional information on Methyl 4-(2-azidoethyl)-2-methylbenzoate

Exploring the Properties and Applications of Methyl 4-(2-azidoethyl)-2-methylbenzoate (CAS No. 2228781-41-5)

Methyl 4-(2-azidoethyl)-2-methylbenzoate (CAS No. 2228781-41-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and bioconjugation. This ester derivative, featuring an azidoethyl functional group, is widely utilized in click chemistry reactions, particularly in the synthesis of complex molecules and polymers. Its unique structure makes it a valuable intermediate for researchers exploring drug discovery, biomaterial engineering, and fluorescent labeling techniques.

The compound's CAS number 2228781-41-5 serves as a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and procurement. With the growing demand for high-purity chemical intermediates, Methyl 4-(2-azidoethyl)-2-methylbenzoate has become a focal point for laboratories focusing on biocompatible materials and targeted drug delivery systems. Its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions further enhances its utility in modern synthetic workflows.

Recent advancements in nanotechnology and bioorthogonal chemistry have amplified the relevance of azido-functionalized compounds like Methyl 4-(2-azidoethyl)-2-methylbenzoate. Researchers are increasingly investigating its potential in surface modification, polymer crosslinking, and proteomics studies. The compound's stability under physiological conditions makes it particularly attractive for in vivo imaging applications, aligning with current trends in precision medicine and theranostics.

From a synthetic perspective, the methyl benzoate moiety in Methyl 4-(2-azidoethyl)-2-methylbenzoate offers excellent solubility in organic solvents, facilitating its incorporation into various multi-step synthesis protocols. The 2-methyl substitution on the aromatic ring provides steric control in subsequent reactions, while the azidoethyl side chain enables efficient conjugation with alkyne-bearing molecules. This dual functionality has made the compound particularly valuable in combinatorial chemistry and library synthesis for pharmaceutical research.

Quality control of Methyl 4-(2-azidoethyl)-2-methylbenzoate (CAS 2228781-41-5) typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. The compound's storage stability is another area of interest, with recommendations often including protection from light and moisture to maintain the integrity of the azido group. These considerations are particularly important for researchers working with sensitive chemical probes and diagnostic reagents.

The commercial availability of Methyl 4-(2-azidoethyl)-2-methylbenzoate has expanded significantly in response to growing demand from academic institutions, pharmaceutical companies, and contract research organizations. Suppliers frequently highlight its application in peptide modification, antibody-drug conjugate development, and polymer functionalization. The compound's role in material science innovations, particularly in creating smart surfaces and responsive hydrogels, continues to drive research interest.

Looking ahead, the versatility of Methyl 4-(2-azidoethyl)-2-methylbenzoate (CAS 2228781-41-5) positions it as a key player in emerging technologies such as 3D bioprinting and bioelectronic interfaces. Its ability to participate in bioorthogonal reactions without interfering with biological processes makes it invaluable for live-cell labeling and tissue engineering applications. As research in these areas accelerates, the demand for high-quality azido-containing building blocks like this compound is expected to grow substantially.

For researchers considering Methyl 4-(2-azidoethyl)-2-methylbenzoate for their projects, understanding its structure-activity relationships and reaction kinetics is essential. The compound's molecular weight of 219.24 g/mol and logP value influence its behavior in various chemical environments, factors that are particularly important when designing drug-like molecules or biomaterials. These physicochemical properties contribute to its growing popularity in medicinal chemistry optimization programs.

In conclusion, Methyl 4-(2-azidoethyl)-2-methylbenzoate (CAS 2228781-41-5) represents a versatile tool for modern chemical research, bridging multiple disciplines from pharmaceutical development to advanced material design. Its unique combination of ester functionality and azido reactivity continues to inspire innovative applications across the chemical sciences, making it a compound of enduring interest to researchers worldwide.